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Compound of Interest

Compound Name: Isostearyl neopentanoate

Cat. No.: B1596658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of branched-chain ester chemistry,

with a specific focus on Isostearyl Neopentanoate. It is designed to be a valuable resource for

researchers, scientists, and professionals involved in drug development and formulation,

offering detailed information on synthesis, properties, and analytical methodologies.

Introduction to Branched-Chain Esters
Branched-chain esters are a significant class of organic compounds characterized by the

presence of a branched alkyl chain in either the alcohol or the acid moiety, or both. This

structural feature imparts unique physicochemical properties compared to their linear-chain

counterparts. The branching disrupts the regular packing of the molecules, leading to lower

melting points, reduced viscosity, and altered solubility profiles. These characteristics make

them highly desirable for a variety of applications, including as emollients in cosmetics and

pharmaceuticals, lubricants, and plasticizers.[1]

The synthesis of branched-chain esters is most commonly achieved through Fischer-Speier

esterification, a reaction between a carboxylic acid and an alcohol in the presence of an acid

catalyst.[2] The reaction is reversible, and therefore, reaction conditions are often optimized to

favor the formation of the ester product, for instance, by using an excess of one reactant or by

removing water as it is formed.[2][3]
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Isostearyl Neopentanoate: A Key Branched-Chain
Ester
Isostearyl Neopentanoate is a prominent example of a branched-chain ester, widely utilized in

the cosmetic and pharmaceutical industries for its desirable sensory and functional properties.

[4][5]

Chemical Structure and Identification
Isostearyl Neopentanoate is the ester of isostearyl alcohol (a branched C18 alcohol) and

neopentanoic acid (also known as pivalic acid, a branched C5 carboxylic acid).[6] Its chemical

structure combines a long, branched alkyl chain from the alcohol with a highly branched,

compact acid moiety.

Identifier Value

Chemical Name 16-methylheptadecyl 2,2-dimethylpropanoate

INCI Name Isostearyl Neopentanoate

CAS Number 58958-60-4

Molecular Formula C23H46O2

Molecular Weight 354.61 g/mol

Physicochemical Properties
The unique branched structure of Isostearyl Neopentanoate results in a range of beneficial

physicochemical properties. It is a clear, colorless to light-yellow, odorless liquid at room

temperature.[4]
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Property Value Reference

Melting Point ~7.7 °C (estimate) [7]

Boiling Point ~379.78 °C (estimate) [8]

Viscosity @ 25°C 10 mPa·s [9]

Solubility

Insoluble in water; Soluble in

oil, ethanol,

cyclopentasiloxane, and

dimethicone.

[9][10]

The low viscosity and non-oily feel of Isostearyl Neopentanoate contribute to its excellent

spreadability and sensory profile in topical formulations.[11]

Synthesis and Manufacturing
The primary industrial method for producing Isostearyl Neopentanoate is the Fischer-Speier

esterification of isostearyl alcohol with neopentanoic acid, typically using an acid catalyst such

as sulfuric acid or p-toluenesulfonic acid.[10]

General Synthesis Pathway
The synthesis of branched-chain esters like Isostearyl Neopentanoate follows the general

mechanism of Fischer esterification.

Branched-Chain
Carboxylic Acid Protonation

Branched-Chain
Alcohol

Nucleophilic
Attack

Tetrahedral
Intermediate Proton Transfer Elimination

of Water

Deprotonation

Water

Branched-Chain
Ester

Acid Catalyst
(H+)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://hrcak.srce.hr/file/364538
http://www.thegoodscentscompany.com/data/rw1300861.html
https://www.hai-global.com/product/vegetable_and_petroleum_based_esters/item_40
https://www.hai-global.com/product/vegetable_and_petroleum_based_esters/item_40
https://www.specialchem.com/cosmetics/inci-ingredients/isostearyl-neopentanoate
https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.smolecule.com/products/s1907680
https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/isostearyl-neopentanoate
https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General Fischer Esterification Pathway.

Experimental Protocol: Synthesis of Isostearyl
Neopentanoate
While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be

outlined based on established Fischer esterification procedures.[12][13]

Materials:

Isostearyl alcohol

Neopentanoic acid

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water, optional)

Sodium bicarbonate solution (5%)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using

toluene), combine isostearyl alcohol and a slight excess of neopentanoic acid.

Add a catalytic amount of concentrated sulfuric acid (typically 1-2% of the total reactant

weight).

Heat the mixture to reflux. The reaction progress can be monitored by the amount of water

collected in the Dean-Stark trap or by techniques such as thin-layer chromatography (TLC)
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or gas chromatography (GC).

Once the reaction is complete (typically after several hours), cool the mixture to room

temperature.

Dilute the reaction mixture with an organic solvent and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst and remove unreacted carboxylic acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude Isostearyl Neopentanoate.

Further purification can be achieved by vacuum distillation.

Analytical Methods for Characterization
The purity and identity of Isostearyl Neopentanoate are typically assessed using

chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for the analysis of volatile and semi-volatile compounds like esters. It

allows for the separation of components in a mixture and their identification based on their

mass spectra.

A general GC-MS protocol for the analysis of cosmetic esters:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: 250-300 °C.

Oven Temperature Program: Start at a lower temperature (e.g., 50-100 °C), hold for a few

minutes, then ramp up to a final temperature of 280-320 °C.

Carrier Gas: Helium at a constant flow rate.

MS Detector: Electron ionization (EI) at 70 eV, with a scan range of m/z 40-500.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting mass spectrum of Isostearyl Neopentanoate will show characteristic

fragmentation patterns that can be used for its identification.
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Caption: General GC-MS Experimental Workflow.

Applications in Research and Development
Isostearyl Neopentanoate's unique properties make it a valuable ingredient in the

development of a wide range of products.

Cosmetic and Personal Care Products
In cosmetics, it functions as a non-greasy emollient, providing a light, silky feel to the skin.[10] It

improves the spreadability of formulations and can act as a binder in pressed powders.[13][14]

Its applications include:

Skincare: Moisturizers, lotions, and creams.

Suncare: Sunscreens, where it can also help to solubilize UV filters.

Makeup: Foundations, lipsticks, and eyeshadows.[4]

Haircare: Conditioners and styling products to provide a smooth, non-greasy feel.[10]

Pharmaceutical Formulations
In the pharmaceutical field, Isostearyl Neopentanoate can be used as an excipient in topical

drug delivery systems. Its emollient properties can enhance the aesthetic appeal and patient

compliance of dermatological creams and ointments. Its ability to solubilize certain active

pharmaceutical ingredients (APIs) can also be beneficial in formulation development.

Comparative Analysis with Other Esters
To provide context for formulation scientists, the properties of Isostearyl Neopentanoate are

compared with other commonly used cosmetic esters.
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Ester Chemical Structure Key Properties
Typical
Applications

Isostearyl

Neopentanoate

Branched Alcohol +

Branched Acid

Low viscosity, non-

greasy, good

spreadability, light

feel.

Skincare, suncare,

makeup, haircare.[4]

[10]

Isopropyl Myristate
Branched Alcohol +

Linear Acid

Very low viscosity,

rapid spreading, can

be comedogenic.

Emollient, penetration

enhancer.

Octyldodecyl Stearate
Branched Alcohol +

Linear Acid

Higher viscosity, richer

feel, good emollience.

Emollient in creams

and lotions for dry

skin.

Isostearyl Isostearate
Branched Alcohol +

Branched Acid

Substantive, non-

occlusive, provides

superior

moisturization.

Emollient in high-

performance skincare.

[6]

Isononyl

Isononanoate

Branched Alcohol +

Branched Acid

Dry, silky feel, good

slip, often used as a

silicone alternative.

Emollient in color

cosmetics and

skincare.[15]

Conclusion
Branched-chain esters, exemplified by Isostearyl Neopentanoate, are versatile ingredients

with a unique set of physicochemical properties that make them highly valuable in cosmetic

and pharmaceutical formulations. Their branched structure leads to a desirable sensory profile,

good spreadability, and functional benefits such as emollience and binding. A thorough

understanding of their chemistry, synthesis, and analytical characterization is crucial for

researchers and formulation scientists to effectively utilize these compounds in the

development of innovative and high-performing products. This guide provides a foundational

understanding to aid in these endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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